Cas no 2460748-66-5 (3,3-Bis(dimethylphosphoryl)propanoic acid)

• Product Name: 3,3-Bis(dimethylphosphoryl)propanoic acid
• CAS No: 2460748-66-5
• MF: C₇H₁₆O₄P₂
• MW: 226.147064208984
• MDL: MFCD32702787
• CID: 5670508
• PubChem ID: 155820609
• Update Time: 2025-10-24

3,3-Bis(dimethylphosphoryl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26979192
• 2460748-66-5
• 3,3-Bis(dimethylphosphoryl)propanoic acid

• MDL： MFCD32702787
• Inchi： 1S/C7H16O4P2/c1-12(2,10)7(5-6(8)9)13(3,4)11/h7H,5H2,1-4H3,(H,8,9)
• InChI Key： QFMBYIFSEWOYRQ-UHFFFAOYSA-N
• SMILES： P(C)(C)(C(CC(=O)O)P(C)(C)=O)=O

Computed Properties

• Exact Mass: 226.05238298g/mol
• Monoisotopic Mass: 226.05238298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 71.4Ų

Additional information on 3,3-Bis(dimethylphosphoryl)propanoic acid

Research Brief on 3,3-Bis(dimethylphosphoryl)propanoic acid (CAS: 2460748-66-5): Recent Advances and Applications

3,3-Bis(dimethylphosphoryl)propanoic acid (CAS: 2460748-66-5) is a phosphonate-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. Recent studies have explored its utility as a versatile building block for the synthesis of bioactive molecules, enzyme inhibitors, and metal-chelating agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging applications in drug discovery and materials science.

A key area of interest is the role of 3,3-Bis(dimethylphosphoryl)propanoic acid in the development of enzyme inhibitors. The compound's phosphonate groups enable it to mimic phosphate or carboxylate moieties in biological systems, making it a promising candidate for targeting enzymes such as phosphatases and proteases. Recent work published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing inhibitors of metalloenzymes, with potential applications in treating diseases like cancer and bacterial infections. The study utilized molecular docking and kinetic assays to validate its binding affinity and inhibitory mechanisms.

Another notable advancement involves the use of this compound in metal-organic frameworks (MOFs) and catalysis. Researchers have leveraged its bifunctional (phosphoryl and carboxylate) groups to construct hybrid materials with enhanced stability and selectivity for metal ions. A 2023 study in ACS Applied Materials & Interfaces reported its incorporation into luminescent MOFs for sensing heavy metals in environmental samples, showcasing its versatility beyond biomedical applications. The compound's ability to coordinate with lanthanide ions was particularly emphasized, opening avenues for optical materials development.

From a synthetic chemistry perspective, novel routes to access 3,3-Bis(dimethylphosphoryl)propanoic acid have been optimized to improve yield and scalability. A recent Organic Process Research & Development paper detailed a one-pot phosphorylation-carboxylation protocol using dimethylphosphite and acrylic acid derivatives under mild conditions, achieving >85% yield with minimal byproducts. This methodological improvement addresses previous challenges in large-scale production, facilitating its adoption in industrial settings.

In conclusion, 3,3-Bis(dimethylphosphoryl)propanoic acid (2460748-66-5) represents a multifunctional compound with expanding roles in medicinal chemistry, materials science, and catalysis. Ongoing research is expected to further elucidate its structure-activity relationships and explore its potential in targeted drug delivery systems and green chemistry initiatives. Collaborative efforts between academia and industry will be crucial to translate these findings into practical applications.